Cas no 1805077-44-4 (Methyl 4-aminomethyl-5-cyano-2-methoxyphenylacetate)

• Product Name: Methyl 4-aminomethyl-5-cyano-2-methoxyphenylacetate
• CAS No: 1805077-44-4
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• CID: 4960476
• Update Time: 2025-09-28

Methyl 4-aminomethyl-5-cyano-2-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-aminomethyl-5-cyano-2-methoxyphenylacetate

• Inchi： 1S/C12H14N2O3/c1-16-11-4-10(7-14)9(6-13)3-8(11)5-12(15)17-2/h3-4H,5,7,14H2,1-2H3
• InChI Key： XGSQXMDQERBWIX-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(CN)C(C#N)=CC=1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 310
• XLogP3: 0.3
• Topological Polar Surface Area: 85.3

Additional information on Methyl 4-aminomethyl-5-cyano-2-methoxyphenylacetate

Methyl 4-aminomethyl-5-cyano-2-methoxyphenylacetate (CAS No. 1805077-44-4): A Comprehensive Overview

Methyl 4-aminomethyl-5-cyano-2-methoxyphenylacetate (CAS No. 1805077-44-4) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound, characterized by its unique structural features, offers a wide range of applications due to its functional groups and chemical reactivity.

The molecular structure of Methyl 4-aminomethyl-5-cyano-2-methoxyphenylacetate consists of a phenyl ring substituted with a cyano group at the 5-position, a methoxy group at the 2-position, and an aminomethyl group at the 4-position. The ester functionality at the carboxylic acid position further enhances its reactivity and versatility in various synthetic transformations.

Recent studies have highlighted the potential of Methyl 4-aminomethyl-5-cyano-2-methoxyphenylacetate in the development of novel pharmaceuticals. The presence of the cyano and aminomethyl groups provides opportunities for bioisosteric replacements and functional group modifications, which can lead to improved pharmacological properties such as enhanced solubility, stability, and bioavailability. For instance, researchers have explored the use of this compound as a precursor for synthesizing inhibitors of key enzymes involved in various diseases, including cancer and neurodegenerative disorders.

In the context of chemical synthesis, Methyl 4-aminomethyl-5-cyano-2-methoxyphenylacetate serves as an important intermediate for the preparation of complex molecules. Its reactivity with various nucleophiles and electrophiles allows for the construction of diverse scaffolds, making it a valuable building block in organic synthesis. Additionally, the compound's stability under mild reaction conditions facilitates its use in multi-step synthetic sequences without significant degradation or side reactions.

The physical properties of Methyl 4-aminomethyl-5-cyano-2-methoxyphenylacetate are also noteworthy. It is typically obtained as a white crystalline solid with a high melting point, which contributes to its stability during storage and handling. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethylformamide (DMF), making it amenable to various synthetic protocols.

In terms of safety and handling, while Methyl 4-aminomethyl-5-cyano-2-methoxyphenylacetate is not classified as a hazardous material under standard regulations, it is advisable to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to minimize exposure risks.

The environmental impact of Methyl 4-aminomethyl-5-cyano-2-methoxyphenylacetate is another important consideration. Researchers are increasingly focusing on developing green synthetic methods that minimize waste generation and reduce the use of toxic solvents. Recent advancements in catalytic processes have shown promise in achieving these goals while maintaining high yields and selectivities.

In conclusion, Methyl 4-aminomethyl-5-cyano-2-methoxyphenylacetate (CAS No. 1805077-44-4) is a multifaceted compound with significant potential in both research and industrial applications. Its unique structural features and chemical properties make it an attractive candidate for further exploration in areas such as drug discovery, materials science, and sustainable chemistry. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.